Tert-butyl trans-4-carbamoylcyclohexylcarbamate
Overview
Description
Scientific Research Applications
1. Comparative Toxicology Studies
Tert-butyl trans-4-carbamoylcyclohexylcarbamate, in studies related to butylated hydroxytoluene derivatives, has been used in comparative toxicology. For instance, the study by Nakagawa, Yaguchi, and Suzuki (1994) compares the toxic effects of Butylated hydroxytoluene and its methylcarbamate derivative, Terbucarb, on isolated rat hepatocytes, highlighting the importance of understanding the metabolic and toxicological profiles of such compounds (Nakagawa, Yaguchi, & Suzuki, 1994).
2. Attractiveness in Agricultural Applications
Studies like those by McGovern, Warthen, and Cunningham (1990) have explored the relative attractiveness of various isomers of trimedlure, including tert-butyl-based compounds, to the Mediterranean fruit fly. This research is significant for understanding how specific chemical modifications can influence the effectiveness of agricultural attractants (McGovern, Warthen, & Cunningham, 1990).
Properties
IUPAC Name |
tert-butyl N-(4-carbamoylcyclohexyl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O3/c1-12(2,3)17-11(16)14-9-6-4-8(5-7-9)10(13)15/h8-9H,4-7H2,1-3H3,(H2,13,15)(H,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HILAGAFOXBPCFN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCC(CC1)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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